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Cat. No.: B606472 Get Quote

Introduction

Capzimin is a potent and specific inhibitor of the proteasome-associated deubiquitinase Rpn11

(Regulatory particle non-ATPase 11), a critical component of the 19S regulatory particle of the

proteasome.[1][2][3] By inhibiting Rpn11, Capzimin prevents the deubiquitination of proteins

targeted for degradation, leading to the accumulation of polyubiquitinated substrates.[1][4] This

disruption of the ubiquitin-proteasome system induces the unfolded protein response (UPR),

triggers proteotoxic stress, and ultimately leads to apoptosis in cancer cells.[1][2] Notably,

Capzimin has shown efficacy in cancer cell lines that are resistant to other proteasome

inhibitors like bortezomib, suggesting a distinct mechanism of action.[1][2] These application

notes provide detailed protocols for the solubilization of Capzimin and its preparation for use in

in vitro cell culture experiments.

Data Summary

Quantitative data regarding the solubility and biological activity of Capzimin are summarized

below. This information is crucial for preparing accurate stock solutions and designing effective

cell-based assays.
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Parameter Solvent / Cell Line Value Reference(s)

Solubility (In Vitro) DMSO
≥ 50.1 mg/mL (≥ 79.67

mM)
[5][6][7]

Storage (Powder) -20°C 3 years [7]

4°C 2 years [7]

Storage (In Solvent) -80°C 2 years [7]

-20°C 1 year [7]

GI₅₀ (HCT116) 10% FBS Medium ~2.0 µM [1]

2.5% FBS Medium ~0.6 µM [1]

GI₅₀ (Leukemia SR) Not Specified 0.67 µM [5][7]

GI₅₀ (Leukemia K562) Not Specified 1.0 µM [5][7]

GI₅₀ (NSCLC NCI-

H460)
Not Specified 0.7 µM [5][7]

GI₅₀ (Breast MCF7) Not Specified 1.0 µM [5][7]

IC₅₀ (A549) Not Specified 3.8 µM [5]

IC₅₀ (Rpn11 enzyme) Not Specified 0.34 µM [3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Capzimin Stock Solution
This protocol describes the preparation of a concentrated stock solution of Capzimin, typically

in dimethyl sulfoxide (DMSO), for long-term storage.

Materials:

Capzimin powder (Molecular Weight: 628.81 g/mol )

Anhydrous or hygroscopic dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-Assay Preparation: Bring the Capzimin powder vial and DMSO to room temperature

before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of Capzimin powder in a sterile

microcentrifuge tube using a calibrated balance. For example, to prepare a 10 mM stock

solution, weigh 6.29 mg of Capzimin.

Solubilization: Add the appropriate volume of DMSO to the tube to achieve the desired

concentration. For a 10 mM stock from 6.29 mg of powder, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously to ensure the complete dissolution of the

Capzimin powder. Gentle warming or sonication may be applied if necessary to aid

dissolution.[6] Visually confirm that no particulates are present.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials.

This minimizes freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[7]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the high-concentration stock solution into a working solution

for direct application to cell cultures.

Materials:

Capzimin stock solution (e.g., 10 mM in DMSO)
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Sterile, pre-warmed complete cell culture medium (e.g., DMEM + 10% FBS)

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:

Thaw Stock: Thaw one aliquot of the Capzimin stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Perform a serial dilution of the stock

solution in complete cell culture medium. It is critical to never exceed a final DMSO

concentration of 0.5% (v/v) in the culture, as higher concentrations can be cytotoxic. A

1:1000 dilution of a DMSO stock is common, resulting in a 0.1% final DMSO concentration.

Final Working Solution: Calculate the volume of the stock solution needed to achieve the

desired final concentration in your cell culture vessel. For example, to treat cells in 10 mL of

medium with a final concentration of 2 µM Capzimin, add 2 µL of the 10 mM stock solution.

Application: Add the final working solution to the cell culture medium and mix gently by

swirling the plate or flask.

Vehicle Control: It is essential to include a vehicle control in all experiments. This consists of

treating a parallel set of cells with the same final concentration of DMSO as used for the

Capzimin-treated cells.

Incubation: Incubate the cells for the desired experimental duration (e.g., 6, 24, or 72 hours)

before analysis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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